Cas no 77729-42-1 (4,4,6,6-tetramethylazepan-2-one)
77729-42-1 structure
Product Name:4,4,6,6-tetramethylazepan-2-one
CAS No:77729-42-1
MF:C10H19NO
MW:169.263962984085
MDL:MFCD24563637
CID:530535
PubChem ID:12689792
Update Time:2025-04-19
4,4,6,6-tetramethylazepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, hexahydro-4,4,6,6-tetramethyl-
- 4,4,6,6-tetramethylazepan-2-one
- EN300-300767
- CDA72942
- 77729-42-1
- Z1509189034
- DTXSID70506988
- SCHEMBL8552663
- 4,4,6,6-tetramethyl-azepan-2-one
- AKOS033935109
-
- MDL: MFCD24563637
- Inchi: 1S/C10H19NO/c1-9(2)5-8(12)11-7-10(3,4)6-9/h5-7H2,1-4H3,(H,11,12)
- InChI Key: KXBTYHZXWFDVKV-UHFFFAOYSA-N
- SMILES: O=C1CC(C)(C)CC(C)(C)CN1
Computed Properties
- Exact Mass: 169.146664230g/mol
- Monoisotopic Mass: 169.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.1Ų
4,4,6,6-tetramethylazepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-300767-1g |
4,4,6,6-tetramethylazepan-2-one |
77729-42-1 | 95% | 1g |
$528.0 | 2023-09-06 | |
| Enamine | EN300-300767-5g |
4,4,6,6-tetramethylazepan-2-one |
77729-42-1 | 95% | 5g |
$1530.0 | 2023-09-06 | |
| Enamine | EN300-300767-10g |
4,4,6,6-tetramethylazepan-2-one |
77729-42-1 | 95% | 10g |
$2269.0 | 2023-09-06 | |
| Ambeed | A863017-1g |
4,4,6,6-Tetramethylazepan-2-one |
77729-42-1 | 95% | 1g |
$596.0 | 2025-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00859463-1g |
4,4,6,6-Tetramethylazepan-2-one |
77729-42-1 | 95% | 1g |
¥4466.0 | 2024-04-18 | |
| Enamine | EN300-300767-0.05g |
4,4,6,6-tetramethylazepan-2-one |
77729-42-1 | 95.0% | 0.05g |
$101.0 | 2025-02-20 | |
| Enamine | EN300-300767-0.1g |
4,4,6,6-tetramethylazepan-2-one |
77729-42-1 | 95.0% | 0.1g |
$152.0 | 2025-02-20 | |
| Enamine | EN300-300767-0.25g |
4,4,6,6-tetramethylazepan-2-one |
77729-42-1 | 95.0% | 0.25g |
$216.0 | 2025-02-20 | |
| Enamine | EN300-300767-0.5g |
4,4,6,6-tetramethylazepan-2-one |
77729-42-1 | 95.0% | 0.5g |
$407.0 | 2025-02-20 | |
| Enamine | EN300-300767-1.0g |
4,4,6,6-tetramethylazepan-2-one |
77729-42-1 | 95.0% | 1.0g |
$528.0 | 2025-02-20 |
4,4,6,6-tetramethylazepan-2-one Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
77729-42-1 (4,4,6,6-tetramethylazepan-2-one) Related Products
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